Cas no 1323697-95-5 (1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride)

• Product Name: 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride
• CAS No: 1323697-95-5
• MF: C₁₆H₂₀ClFN₄O
• MW: 338.807605743408
• CID: 6606596
• PubChem ID: 45284450
• Update Time: 2025-05-21

1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride
• VU0641136-1
• SR-01000922044
• (1,3-dimethyl-1H-pyrazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone hydrochloride
• AKOS026685361
• (1,3-dimethylpyrazol-4-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone;hydrochloride
• 1323697-95-5
• F5302-0053
• SR-01000922044-1

• Inchi： 1S/C16H19FN4O.ClH/c1-12-13(11-19(2)18-12)16(22)21-9-7-20(8-10-21)15-6-4-3-5-14(15)17;/h3-6,11H,7-10H2,1-2H3;1H
• InChI Key： ASKOYILMRMQGLH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1N1CCN(C(C2=CN(C)N=C2C)=O)CC1

Computed Properties

• Exact Mass: 338.1309671g/mol
• Monoisotopic Mass: 338.1309671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride (CAS No. 1323697-95-5)

The compound 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride (CAS No. 1323697-95-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This piperazine derivative is characterized by its unique structural features, including a 1,3-dimethyl-1H-pyrazole moiety and a 2-fluorophenyl group, which contribute to its potential biological activity. Researchers are particularly interested in its applications as a ligand or intermediate in drug discovery, owing to its ability to modulate specific receptor interactions.

In recent years, the demand for fluorinated compounds like 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound’s 2-fluorophenyl group aligns with this trend, making it a valuable candidate for further exploration in central nervous system (CNS) therapeutics and GPCR-targeted drugs.

The piperazine core in this molecule is a common pharmacophore found in many psychoactive and neurologically active compounds. Its presence suggests potential interactions with serotonin or dopamine receptors, which are critical in treating conditions like anxiety, depression, and schizophrenia. However, rigorous in vitro and in vivo studies are required to validate these hypotheses. The 1,3-dimethyl-1H-pyrazole fragment further enhances the compound’s versatility, possibly contributing to kinase inhibition or anti-inflammatory effects.

From a synthetic chemistry perspective, CAS No. 1323697-95-5 exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Its preparation typically involves multi-step reactions, including amide coupling and N-alkylation, which are staples in modern organic synthesis. The compound’s hydrochloride salt form improves its solubility, a critical factor for drug formulation and bioavailability optimization. These attributes make it a promising subject for structure-activity relationship (SAR) studies.

Current research trends highlight the importance of AI-driven drug discovery and computational modeling in identifying novel applications for compounds like 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride. Machine learning algorithms can predict its binding affinities and off-target effects, accelerating the hit-to-lead process. Additionally, the rise of precision medicine has increased interest in tailored therapies, where such compounds could play a pivotal role due to their modular design.

In conclusion, 1-(1,3-dimethyl-1H-pyrazole-4-carbonyl)-4-(2-fluorophenyl)piperazine hydrochloride represents a fascinating intersection of medicinal chemistry, fluorine science, and drug development. Its structural complexity and potential biological relevance position it as a compound of interest for future pharmacological investigations. As the scientific community continues to explore its properties, this molecule may contribute to breakthroughs in neuropharmacology and targeted therapy.